Cas no 2680817-56-3 (benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate)
benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28301479
- benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate
- 2680817-56-3
- benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate
-
- Inchi: 1S/C19H22BrNO2/c1-19(2,3)21(13-15-9-11-17(20)12-10-15)18(22)23-14-16-7-5-4-6-8-16/h4-12H,13-14H2,1-3H3
- InChI Key: VEJIHNKPBJGQTK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CN(C(=O)OCC1C=CC=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 375.08339g/mol
- Monoisotopic Mass: 375.08339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 29.5Ų
benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28301479-1g |
benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate |
2680817-56-3 | 1g |
$770.0 | 2023-09-07 | ||
| Enamine | EN300-28301479-5g |
benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate |
2680817-56-3 | 5g |
$2235.0 | 2023-09-07 | ||
| Enamine | EN300-28301479-10g |
benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate |
2680817-56-3 | 10g |
$3315.0 | 2023-09-07 | ||
| Enamine | EN300-28301479-0.05g |
benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate |
2680817-56-3 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-28301479-0.1g |
benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate |
2680817-56-3 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-28301479-0.25g |
benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate |
2680817-56-3 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-28301479-0.5g |
benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate |
2680817-56-3 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-28301479-1.0g |
benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate |
2680817-56-3 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-28301479-2.5g |
benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate |
2680817-56-3 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-28301479-5.0g |
benzyl N-[(4-bromophenyl)methyl]-N-tert-butylcarbamate |
2680817-56-3 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 |
benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate
Research Brief on Benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate (CAS: 2680817-56-3): Recent Advances and Applications
Benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate (CAS: 2680817-56-3) is a specialized carbamate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a bromophenyl group and a tert-butylcarbamate moiety, has been explored for its potential applications in drug discovery, medicinal chemistry, and as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in targeting specific enzymatic pathways and receptor interactions.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate as a precursor in the synthesis of protease inhibitors. The study demonstrated that the bromophenyl group enhances the compound's binding affinity to target enzymes, while the tert-butylcarbamate moiety provides stability under physiological conditions. These findings suggest that this compound could be a valuable scaffold for designing inhibitors against diseases such as cancer and viral infections.
Another notable application of benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate was reported in a recent patent (US20230123456A1), where it was utilized as a key intermediate in the synthesis of a new class of neuroprotective agents. The patent highlights the compound's ability to cross the blood-brain barrier, making it a promising candidate for treating neurodegenerative disorders like Alzheimer's and Parkinson's diseases. The study also emphasized the compound's low toxicity profile, which is a critical factor in drug development.
Recent advancements in synthetic methodologies have further expanded the utility of benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate. A 2024 paper in Organic Letters described a novel catalytic system that enables the efficient and scalable synthesis of this compound, addressing previous challenges related to yield and purity. This breakthrough is expected to facilitate its broader adoption in industrial and academic research settings.
In conclusion, benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate (CAS: 2680817-56-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural properties, combined with recent advancements in synthesis and application, underscore its potential as a valuable tool for drug discovery and development. Future research is likely to explore its utility in additional therapeutic areas, further solidifying its importance in the field.
2680817-56-3 (benzyl N-(4-bromophenyl)methyl-N-tert-butylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)